1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(2-methoxyphenyl)piperazine

• IUPAC Name: (3,5-dimethyl-1,2-oxazol-4-yl)-[4-(2-methoxyphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H21N3O3/c1-12-16(13(2)23-18-12)17(21)20-10-8-19(9-11-20)14-6-4-5-7-15(14)22-3/h4-7H,8-11H2,1-3H3
• InChI Key: UJJNRJKNNJJNNY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)N2CCN(CC2)C3=CC=CC=C3OC
• Molecular Formula: C17H21N3O3
• Molecular Weight: 315.37 g/mol
• Solubility: >47.3 [ug/mL] (The mean of the results at pH 7.4)

Description

1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(2-methoxyphenyl)piperazine, also known as DMI, is a chemical compound that has been studied for its potential use in scientific research. DMI is a piperazine derivative that has shown promise in various studies due to its unique chemical structure and properties. In

Mechanism of Action

The mechanism of action of 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(2-methoxyphenyl)piperazine is not fully understood, but it is believed to act as a partial agonist at 5-HT1A receptors and a full agonist at 5-HT2A receptors. By binding to these receptors, 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(2-methoxyphenyl)piperazine may modulate the release of neurotransmitters such as serotonin and dopamine, which can have a range of effects on the body.
Biochemical and Physiological Effects
1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(2-methoxyphenyl)piperazine has been shown to have various biochemical and physiological effects. In animal studies, 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(2-methoxyphenyl)piperazine has been shown to increase serotonin and dopamine levels in the brain, which may have antidepressant and anxiolytic effects. 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(2-methoxyphenyl)piperazine has also been shown to reduce inflammation in various tissues, which may have implications for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(2-methoxyphenyl)piperazine in lab experiments is its specificity for serotonin receptors. This allows researchers to study the effects of serotonin receptor activation without the confounding effects of other neurotransmitters. However, one limitation of using 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(2-methoxyphenyl)piperazine is its relatively low potency compared to other serotonin receptor agonists. This may make it less suitable for certain types of experiments that require high potency compounds.

Future Directions

There are several potential future directions for research on 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(2-methoxyphenyl)piperazine. One area of interest is its potential as a treatment for depression and anxiety disorders. 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(2-methoxyphenyl)piperazine has been shown to have antidepressant and anxiolytic effects in animal studies, and further research is needed to determine its efficacy in humans.
Another potential future direction is its use as an anti-inflammatory agent. 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(2-methoxyphenyl)piperazine has been shown to reduce inflammation in various tissues, and further research is needed to determine its potential as a treatment for inflammatory diseases.
Conclusion
In conclusion, 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(2-methoxyphenyl)piperazine, or 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(2-methoxyphenyl)piperazine, is a chemical compound that has shown promise in various scientific research applications. Its potential as a serotonin receptor agonist and anti-inflammatory agent make it a promising candidate for the treatment of various neurological and inflammatory diseases. Further research is needed to fully understand its mechanism of action and potential therapeutic uses.

Synthesis Methods

The synthesis method for 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(2-methoxyphenyl)piperazine involves the reaction of 1-(3,5-dimethyl-4-isoxazolyl)carbonyl)piperazine with 2-methoxyphenyl magnesium bromide. The resulting compound is then purified using various methods such as column chromatography or recrystallization. The synthesis of 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(2-methoxyphenyl)piperazine is a complex process that requires careful attention to detail to ensure the purity and quality of the final product.

Scientific Research Applications

1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(2-methoxyphenyl)piperazine has been studied for its potential use in various scientific research applications. One of the main areas of interest is its potential as a serotonin receptor agonist. Serotonin is a neurotransmitter that plays a crucial role in regulating mood, appetite, and sleep. By targeting serotonin receptors, 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(2-methoxyphenyl)piperazine may have therapeutic potential in treating various neurological and psychiatric disorders.
1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(2-methoxyphenyl)piperazine has also been studied for its potential as an anti-inflammatory agent. Inflammation is a natural response of the immune system to injury or infection, but chronic inflammation can lead to various diseases such as arthritis, asthma, and cancer. 1-[(3,5-dimethyl-4-isoxazolyl)carbonyl]-4-(2-methoxyphenyl)piperazine has been shown to inhibit the production of pro-inflammatory cytokines, which may make it a promising candidate for the treatment of inflammatory diseases.